(1S,2S)-N1,N2-Dimethyl-1,2-diphenylethane-1,2-diamine

• IUPAC Name: (1S,2S)-N,N'-dimethyl-1,2-diphenylethane-1,2-diamine
• InChI: InChI=1S/C16H20N2/c1-17-15(13-9-5-3-6-10-13)16(18-2)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3/t15-,16-/m0/s1
• InChI Key: BTHYVQUNQHWNLS-HOTGVXAUSA-N
• Canonical SMILES: CNC(C1=CC=CC=C1)C(C2=CC=CC=C2)NC
• Isomeric SMILES: CN[C@@H](C1=CC=CC=C1)[C@H](C2=CC=CC=C2)NC
• Molecular Formula: C16H20N2
• DSSTOX Substance ID: DTXSID40427111
• Molecular Weight: 240.34 g/mol
• CAS No.: 60508-97-6, 70749-06-3

Description

“(1S,2S)-N1,N2-Dimethyl-1,2-diphenylethane-1,2-diamine” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Catalytic Properties in Asymmetric Hydrogenation

(1S,2S)-N1,N2-Dimethyl-1,2-diphenylethane-1,2-diamine has been investigated for its catalytic properties, particularly in asymmetric hydrogenation. A study by Maillet et al. (2002) demonstrated the synthesis of a water-soluble version of this compound, which, when used in an iridium complex, showed comparable catalytic properties to its homogeneous counterpart in the asymmetric hydrogenation of ketones. This system displayed higher reaction rates under biphasic conditions (Maillet et al., 2002).

Chiral Tweezer-Diamine Complexes

Research by Brahma et al. (2014) explored the creation of chiral tweezer-diamine complexes using this compound. These complexes exhibited enhanced circular dichroism due to their well-matched host-guest system, leading to significant applications in chiral analysis and molecular recognition processes (Brahma et al., 2014).

Optical Resolution and Circular Dichroism Spectra

Nakayama et al. (1981) investigated optical resolution and circular dichroism spectra of mixed-diamine palladium(II) complexes with configurational chirality. This study highlighted the potential of this compound in creating chiral environments for spectroscopic studies (Nakayama et al., 1981).

NMR Chiral Solvating Agent

Fulwood and Parker (1994) explored the use of (1R,2R)-1,2-diphenylethane-1,2-diamine as an effective chiral solvating agent in the 1H NMR analysis of chiral carboxylic acids. This compound proved useful in determining the enantiomeric purity of various acids, showcasing its importance in stereochemical analysis (Fulwood & Parker, 1994).

Novel Chiral C(2)-Symmetric Bisferrocenyldiamines

Song et al. (1999) synthesized a new class of chiral C(2)-symmetrical bisferrocenyl diamines, including N1,N2-bis[(R)-1-ferrocenylethyl]-N1,N2-dimethyl-1,2-ethanediamine, derived from this compound. These compounds exhibited significant catalytic activity in asymmetric cyclopropanation, indicating their utility in catalysis (Song et al., 1999).

Synthesis of Novel Diazasilacycloalkanes

Knopf et al. (2004) reported the synthesis of novel diazasilacycloalkanes, using N,N’-diphenylethylenediamine as a precursor. This research demonstrated the potential of this compound in the formation of heterocyclic compounds, which could have applications in materials science and coordination chemistry (Knopf et al., 2004).

Nitrogen-Based Chirality Effects in Palladium-Catalyzed Reactions

Schnitzler et al. (2008) studied nitrogen-based chirality effects in novel mixed phosphorus/nitrogen ligands derived from this compound. These ligands were used in palladium-catalyzed allylic substitutions, showcasing high conversions and good chiral inductions, highlighting their potential in asymmetric synthesis (Schnitzler et al., 2008).

Organocatalysis in Asymmetric Diels–Alder Reaction

Kim et al. (2005) employed bisammonium salts of mono-N-alkylated chiral 1,2-diamino-1,2-diphenylethane in catalytic and asymmetric Diels–Alder reactions. This study demonstrates the potential of this compound derivatives as organocatalysts, providing a new approach to asymmetric synthesis (Kim et al., 2005).